![molecular formula C7H11F2NO2 B3094154 Methyl 5,5-difluoropiperidine-3-carboxylate CAS No. 1255667-31-2](/img/structure/B3094154.png)
Methyl 5,5-difluoropiperidine-3-carboxylate
Overview
Description
“Methyl 5,5-difluoropiperidine-3-carboxylate” is a chemical compound . It’s often used for pharmaceutical testing .
Molecular Structure Analysis
The empirical formula for this compound is C12H19F2NO4 . The molecular weight is 279.28 .Physical And Chemical Properties Analysis
This compound is a solid . The SMILES string representation is O=C (OC © ©C)N1CC (F) (F)CC (C (OC)=O)C1 .Scientific Research Applications
Synthesis and Medicinal Chemistry
Development of Functionalized Difluoropiperidines : Research has demonstrated the synthesis of functionalized 5,5-difluoropiperidines, highlighting their potential as building blocks in medicinal chemistry. This involves a multi-step synthesis procedure, starting from ethyl bromodifluoroacetate to produce difluoropiperidinone carboxylic acids, followed by esterification and reduction processes (Moens et al., 2012).
Carboxylation in Medicinal Chemistry Research : A large-scale carboxylation of N-Boc-4,4-difluoropiperidine using a continuous flow process has been reported. This process was utilized for the scalable preparation of carboxylic acid to support medicinal chemistry research programs (Kestemont et al., 2021).
Synthesis of Antibacterial Agents : The synthesis and structure-activity relationships of fluoro-7-(cycloalkylamino)-1,4-dihydro-4-oxo-1,8- naphthyridine-3-carboxylic acids have been explored for their in vitro and in vivo antibacterial activities, showing the potential of these compounds as therapeutic agents (Bouzard et al., 1992).
Building Blocks for Alkaloids : A study on C(2)-symmetric 2,6-diallylpiperidine 1-carboxylic acid methyl ester explores its potential as a chiral building block for synthesizing piperidine-related alkaloids, which are significant in medicinal chemistry (Takahata et al., 2002).
Chemical Synthesis and Optimization
Synthesis of Fluorinated Piperidines : The synthesis of new 3,3-difluoropiperidines from delta-chloro-alpha,alpha-difluoroimines has been described, offering a new pathway for synthesizing valuable fluorinated piperidines, including N-protected 3,3-difluoropipecolic acid, a new fluorinated amino acid (Verniest et al., 2008).
Routes to 5-Amino- and 5-Hydroxy-Difluoropiperidines : Synthetic routes toward 5-amino- and 5-hydroxy-3,3-difluoropiperidines have been developed, highlighting their importance as building blocks in medicinal chemistry. This involves cyclization and lactonization processes to synthesize these fluorinated piperidines (Surmont et al., 2010).
Electrochemical Synthesis : An electrochemical synthesis method for methyl-3,5,7-trifluoroadamantane-1-carboxylate has been developed, showcasing the utility of this method in synthesizing key intermediates for further chemical synthesis (Monoi & Hara, 2012).
Diastereoselective Synthesis : Research on the diastereoselective synthesis of 3,5-trans-(+)-(3R,5R)-3-carbomethoxycarbapenam from 3-hydroxypyridine via a series of chemical transformations demonstrates the complexity and precision involved in the synthesis of specific diastereomers (Tanaka et al., 2002).
properties
IUPAC Name |
methyl 5,5-difluoropiperidine-3-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F2NO2/c1-12-6(11)5-2-7(8,9)4-10-3-5/h5,10H,2-4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVHLPPLZWIWHPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(CNC1)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5,5-difluoropiperidine-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.